Cas no 1804050-80-3 (4-Bromo-3-(3-bromopropyl)benzyl bromide)

• Product Name: 4-Bromo-3-(3-bromopropyl)benzyl bromide
• CAS No: 1804050-80-3
• MF: C₁₀H₁₁Br₃
• MW: 370.906340837479
• CID: 4975872
• Update Time: 2025-10-31

4-Bromo-3-(3-bromopropyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(3-bromopropyl)benzyl bromide

• Inchi： 1S/C10H11Br3/c11-5-1-2-9-6-8(7-12)3-4-10(9)13/h3-4,6H,1-2,5,7H2
• InChI Key： SFCLYWWWZDRMTR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CBr)C=C1CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 4.5
• Topological Polar Surface Area: 0

Additional information on 4-Bromo-3-(3-bromopropyl)benzyl bromide

Comprehensive Analysis of 4-Bromo-3-(3-bromopropyl)benzyl bromide (CAS No. 1804050-80-3): Properties, Applications, and Industry Trends

The chemical compound 4-Bromo-3-(3-bromopropyl)benzyl bromide (CAS No. 1804050-80-3) is a specialized brominated aromatic derivative that has garnered significant attention in synthetic chemistry and material science. With its unique molecular structure featuring multiple bromine substituents, this compound serves as a versatile intermediate in organic synthesis, particularly in the construction of complex pharmaceutical scaffolds and functionalized polymers. Its high reactivity at the benzylic position and the presence of alkyl bromine groups make it invaluable for cross-coupling reactions and polymer modification processes.

In recent years, the demand for halogenated building blocks like 4-Bromo-3-(3-bromopropyl)benzyl bromide has surged due to their critical role in developing OLED materials and liquid crystal displays (LCDs). Researchers are actively exploring its applications in organic electronics, where brominated compounds contribute to enhanced charge transport properties. A 2023 study published in Advanced Materials highlighted how such multifunctional bromo-compounds can improve the efficiency of light-emitting diodes through precise molecular design.

From a synthetic perspective, CAS 1804050-80-3 exhibits remarkable utility in palladium-catalyzed reactions, including Suzuki-Miyaura couplings and Buchwald-Hartwig aminations. Its three reactive bromine sites allow for sequential functionalization, enabling the creation of branched molecular architectures – a feature highly sought after in drug discovery programs targeting protein-protein interactions. Pharmaceutical companies increasingly leverage such compounds to develop kinase inhibitors and allosteric modulators, as evidenced by patent filings from major biotech firms.

Environmental and regulatory considerations surrounding brominated compounds have prompted innovations in green chemistry applications of 4-Bromo-3-(3-bromopropyl)benzyl bromide. Modern synthetic protocols now emphasize atom economy and catalytic recycling when employing this reagent. Industry leaders are addressing sustainability concerns through closed-loop bromination systems that minimize waste generation while maintaining high yields – a response to growing ESG (Environmental, Social, and Governance) pressures in the chemical sector.

The compound's physical properties – including its crystalline form at room temperature and moderate solubility in polar aprotic solvents like DMF and DMSO – make it particularly suitable for automated synthesis platforms. These characteristics align with the pharmaceutical industry's shift toward continuous manufacturing and flow chemistry, where consistent reagent behavior is paramount. Analytical techniques such as HPLC-MS and 19F NMR (for tracking byproducts) have become essential for quality control when working with this polybrominated synthon.

Emerging applications in agrochemical research demonstrate the compound's potential beyond traditional domains. Recent studies investigate its incorporation into crop protection agents, where the bromine atoms may enhance binding to biological targets while maintaining favorable environmental profiles. This aligns with global trends toward precision agriculture and reduced application rates of active ingredients.

From a commercial standpoint, 4-Bromo-3-(3-bromopropyl)benzyl bromide remains a high-value specialty chemical, with pricing reflecting its multistep synthesis and purification challenges. Supply chain analysts note increasing demand from Asia-Pacific markets, particularly for electronic materials production. Custom synthesis providers now offer isotope-labeled versions (e.g., 13C-enriched) to support mechanistic studies in academic and industrial laboratories.

Future research directions likely focus on expanding the compound's utility in click chemistry applications and bioorthogonal reactions. The development of water-soluble derivatives could open new possibilities in bioconjugation and diagnostic probe development. As synthetic methodologies advance, CAS 1804050-80-3 will continue to serve as a critical tool for molecular architects across multiple scientific disciplines.